![molecular formula C18H15N3O2 B114850 Ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate CAS No. 148332-31-4](/img/structure/B114850.png)
Ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate is a chemical compound with the molecular formula C18H15N3O2 . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to two other pyridine rings and an ethyl ester group . The molecular weight of this compound is 305.3 g/mol.Scientific Research Applications
1. Synthesis of Tetrahydropyridines
Ethyl 2-methyl-2,3-butadienoate, in the presence of an organic phosphine catalyst, reacts to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This reaction demonstrates complete regioselectivity and excellent yields, indicating a significant application in synthesizing tetrahydropyridine derivatives (Zhu, Lan, & Kwon, 2003).
2. Molecular Structure and Mechanistic Study
Ethyl propiolate and 1-(propergyl)-pyridinium-3-olate undergo regioselective reactions to form ethyl 4-oxo-8-(prop-2-ynyl)-8-aza-bicyclo(3.2.1)octa-2,6-diene-6-carboxylate and related compounds. These reactions are critical for understanding the molecular structure and the mechanism of the cycloaddition reaction, as confirmed by spectral data and DFT quantum chemical calculations (Aboelnaga, Hagar, & Soliman, 2016).
3. Microwave-Promoted Syntheses of Pyridine Derivatives
Ethyl 6-acetylpyridine-2-carboxylate is used in microwave-promoted syntheses to create pyridine carboxamides and pyridine tert-carboximides. These reactions showcase its utility in synthesizing diverse pyridine derivatives under specific conditions (Su, Zhao, Zhang, & Qin, 2009).
4. Supramolecular Aggregation Studies
The crystal structure of polysubstituted pyridines, such as ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate, has been studied for their supramolecular aggregation. These studies involve understanding intermolecular interactions like C—H⋯O, C—H⋯F, and C—H⋯π interactions (Suresh, Kumar, Perumal, Mostad, & Natarajan, 2007).
5. Ethylene Oligomerization Catalytic Activity
Ethyl 6-acetylpyridine-2-carboxylate is used in synthesizing Co(II) complexes, which have been applied in ethylene oligomerization. These complexes show significant catalytic activity, highlighting their potential in industrial applications (Sun, Zhao, & Gao, 2007).
Mechanism of Action
Target of Action
Ethyl [2,2’:6’,2’‘-terpyridine]-4’-carboxylate, also known as Ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate or ETHYL 2,2/‘:6/’,2/‘/’-TERPYRIDINE-4/'-CARBOXYLATE, is a derivative of terpyridine . Terpyridine is a tridentate ligand , meaning it can bind to metal ions at three points, forming two adjacent 5-membered MN2C2 chelate rings . This makes it a key player in coordination chemistry .
Mode of Action
The compound’s mode of action is primarily through its interaction with metal ions. As a ligand, it forms complexes with most transition metal ions . The formation of these complexes can lead to changes in the properties of the metal ions, including their oxidation states .
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific metal ions it interacts with. Terpyridine complexes exhibit characteristic optical and electrochemical properties, including metal-to-ligand charge transfer (MLCT) in the visible region, reversible reduction and oxidation, and fairly intense luminescence . These properties can have various effects on biochemical pathways, particularly those involving electron transfer.
Pharmacokinetics
Terpyridine is a white solid that is soluble in most organic solvents , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.
properties
IUPAC Name |
ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c1-2-23-18(22)13-11-16(14-7-3-5-9-19-14)21-17(12-13)15-8-4-6-10-20-15/h3-12H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COUKWHIHLXNYAH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NC(=C1)C2=CC=CC=N2)C3=CC=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00376419 |
Source
|
Record name | Ethyl [1~2~,2~2~:2~6~,3~2~-terpyridine]-2~4~-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00376419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148332-31-4 |
Source
|
Record name | Ethyl [1~2~,2~2~:2~6~,3~2~-terpyridine]-2~4~-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00376419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.